Cas no 62033-74-3 (1H-Pyrrole-2-carboxaldehyde, 1-(4,5,6,7-tetrahydrobenzo[b]thien-2-yl)-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 1-(4,5,6,7-tetrahydrobenzo[b]thien-2-yl)-
• CAS No: 62033-74-3
• MF: C₁₃H₁₃NOS
• MW: 231.313421964645
• CID: 460132
• PubChem ID: 71390512
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxaldehyde, 1-(4,5,6,7-tetrahydrobenzo[b]thien-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 1-(4,5,6,7-tetrahydrobenzo[b]thien-2-yl)-
• 1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrole-2-carbaldehyde
• 62033-74-3
• DTXSID70812415
• 1-(4,5,6,7-Tetrahydro-1-benzothiophen-2-yl)-1H-pyrrole-2-carbaldehyde

• Inchi： 1S/C13H13NOS/c15-9-11-5-3-7-14(11)13-8-10-4-1-2-6-12(10)16-13/h3,5,7-9H,1-2,4,6H2
• InChI Key： OBOQMDVQIIJWHC-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCCC2)N1C=CC=C1C=O

Computed Properties

• Exact Mass: 231.07189
• Monoisotopic Mass: 231.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 22